![molecular formula C2H3ClO2 B589660 Chloroacetic acid-13C2 CAS No. 1839-15-2](/img/structure/B589660.png)
Chloroacetic acid-13C2
Overview
Description
Chloroacetic acid-13C2, also known as Monochloroacetic Acid-13C2, has the linear formula Cl13CH213CO2H . It has a molecular weight of 96.48 and is a useful building block in organic synthesis .
Synthesis Analysis
Chloroacetic acid is prepared industrially by chlorination of acetic acid, with acetic anhydride as a catalyst . The reaction of thiourea and chloroacetic acid has also been investigated .Molecular Structure Analysis
The molecular structure of Chloroacetic acid-13C2 is Cl13CH213CO2H . It is an organochlorine compound .Chemical Reactions Analysis
Chloroacetic acids are both microbially degraded and simultaneously formed by chloroperoxidase-mediated chlorination of acetic and humic acids . The reaction of thiourea and chloroacetic acid has been studied to determine the preferred geometries of the reactants, the possible transition states, intermediate and products .Physical And Chemical Properties Analysis
Chloroacetic acid-13C2 is a solid with a boiling point of 189 °C and a melting point of 60-63 °C . It has a density of 1.613 g/mL . It is soluble in water, methanol, acetone, diethyl ether, benzene, and chloroform .Scientific Research Applications
Production of Pharmaceuticals
Chloroacetic acid-13C2 is used in the production of various pharmaceuticals . The specific drugs that use this compound are not mentioned, but it’s a common ingredient in many pharmaceutical manufacturing processes.
Dye Manufacturing
This compound is also used in the production of dyes . It can act as a reagent or a precursor in the synthesis of various dyes.
Detergent Production
Chloroacetic acid-13C2 is used in the production of detergents . It can be used in the synthesis of various components of detergents.
Synthetic Caffeine Production
It’s used in the synthesis of synthetic caffeine . The specific process isn’t mentioned, but it’s likely used as a reagent or a precursor.
Glycine Production
Chloroacetic acid-13C2 is used in the production of glycine , an amino acid. It’s likely used as a precursor in the synthesis process.
Thioglycolic Acid Production
This compound is used in the production of thioglycolic acid , which acts as a stabilizer in PVC (Polyvinyl Chloride).
Precursor to Glyphosate
Chloroacetic acid-13C2 acts as a precursor to glyphosate , a widely used herbicide.
Precursor to Adrenaline
It also serves as a precursor to adrenaline , a hormone and neurotransmitter.
Mechanism of Action
Target of Action
Chloroacetic acid-13C2, also known as monochloroacetic acid (MCA), is an organochlorine compound . This enzyme plays a crucial role in the regulation of the pyruvate dehydrogenase complex, which is involved in the conversion of pyruvate to acetyl-CoA, a key step in the citric acid cycle .
Mode of Action
Based on the action of its analogues, it can be inferred that it may interact with its targets, such as enzymes, and inhibit their function . This inhibition could lead to alterations in metabolic pathways, potentially affecting energy production within cells.
Result of Action
Based on the action of its analogues, it can be inferred that it may lead to alterations in energy production within cells due to its potential effect on the citric acid cycle .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloroacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3ClO2/c3-1-2(4)5/h1H2,(H,4,5)/i1+1,2+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOCAUTSVDIKZOP-ZDOIIHCHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH2]([13C](=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40746516 | |
Record name | Chloro(~13~C_2_)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40746516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Chloroacetic acid-13C2 | |
CAS RN |
1839-15-2 | |
Record name | Acetic-13C2 acid, chloro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1839-15-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chloro(~13~C_2_)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40746516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1839-15-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.